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Compound of Interest

Compound Name: 7-oxotridecanedioic Acid

CAS No.: 101171-43-1

Cat. No.: B11932497

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 7-
oxotridecanedioic acid. The following procedures are based on best practices for handling

similar dicarboxylic acids, as a specific Safety Data Sheet (SDS) for 7-oxotridecanedioic acid
is not readily available.[1] It is imperative to always consult with your institution's Environmental

Health and Safety (EHS) department for guidance specific to your location and regulations.

I. Personal Protective Equipment (PPE)
Your primary defense against chemical exposure is the correct use of Personal Protective

Equipment. When handling 7-oxotridecanedioic acid and other acidic compounds, a

comprehensive PPE strategy is essential to prevent skin contact, eye damage, and inhalation

of dust or vapors.[2][3]

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE
Material/Specificati
on

Rationale

Hands
Chemical-resistant

gloves

Nitrile or neoprene are

recommended for

handling acids.[3][4]

For increased

protection, consider

double-gloving.[2]

Prevents skin contact

and potential chemical

burns.

Eyes
Safety goggles or a

face shield

Snug-fitting safety

goggles that provide a

good seal are crucial.

A face shield offers

additional protection

against splashes.[2][5]

Protects against

splashes that can

cause serious eye

damage.[2][3]

Body

Laboratory coat or

chemical-resistant

apron

Made of a material

resistant to acids.

Protects clothing and

underlying skin from

spills and splashes.[2]

Respiratory
N95 respirator or

equivalent

Recommended,

especially when

handling the solid,

powdered form to

avoid inhalation of

dust particles.

Minimizes the risk of

respiratory irritation.[3]

II. Operational Plan: Step-by-Step Handling
Procedure
Proper handling techniques are critical to minimize the risk of exposure and contamination.[2]

Always work in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are accessible and you are familiar with their operation.[2] Have a chemical spill kit readily

available.
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Weighing and Transfer:

Conduct all weighing and transfer operations of the solid compound within a fume hood to

contain any dust.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust clouds.

When transferring the acid, never pour directly from a large container to a small one. Use

appropriate glassware like a funnel.[2]

In Solution:

When dissolving the acid, add it slowly to the solvent.

If diluting a concentrated acidic solution, always add the acid to water, never the other way

around, to control any exothermic reaction.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean all equipment and the work area meticulously.

III. Disposal Plan: Waste Management Protocol
Proper disposal of chemical waste is paramount to ensure laboratory safety and environmental

protection.[1][6]

Waste Segregation:

Collect all waste containing 7-oxotridecanedioic acid in a designated, properly labeled

hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Container Management:
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Use a container that is compatible with acidic waste.

Keep the waste container securely sealed when not in use and store it in a well-ventilated,

secondary containment area.

Neutralization (if applicable and permitted):

In some cases, small quantities of acidic waste may be neutralized before disposal. This

should only be done by trained personnel following a validated institutional protocol.[7]

Neutralize with a suitable base (e.g., sodium bicarbonate) slowly and in a controlled

manner, monitoring the pH.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed waste management contractor.[6]

Never dispose of 7-oxotridecanedioic acid or its waste down the drain.[6]

IV. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 7-oxotridecanedioic acid
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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